Cas no 1564922-26-4 ({[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine)

• Product Name: {[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine
• CAS No: 1564922-26-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5274611
• PubChem ID: 103984670
• Update Time: 2025-07-09

{[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-696480
• 1564922-26-4
• {[4-(methoxymethyl)oxan-4-yl]methyl}(methyl)amine
• {[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine

• Inchi： 1S/C9H19NO2/c1-10-7-9(8-11-2)3-5-12-6-4-9/h10H,3-8H2,1-2H3
• InChI Key： VPAQUHBSKBINQR-UHFFFAOYSA-N
• SMILES： O1CCC(COC)(CNC)CC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on {[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine

Professional Introduction to Compound with CAS No. 1564922-26-4 and Product Name {[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine

Compound with the CAS number 1564922-26-4 and the product name {[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular modeling. The molecular structure incorporates an oxane ring substituted with a methoxymethyl group, which is further connected to a methylamine moiety, creating a versatile platform for further chemical modifications and biological evaluations.

The oxane ring, a six-membered ether-containing heterocycle, is known for its stability and flexibility, making it an ideal scaffold for designing compounds that can interact with biological targets. In particular, the presence of the methoxymethyl group at the 4-position of the oxane ring introduces a reactive site that can be utilized for various functionalization strategies. This feature is particularly valuable in medicinal chemistry, where selective modifications are often required to optimize pharmacological properties such as solubility, bioavailability, and target affinity.

The compound’s connectivity to a methylamine group at the other end of the molecule adds another layer of complexity and utility. Methylamine is a well-known nitrogen-containing compound that serves as a precursor in the synthesis of numerous pharmaceuticals and agrochemicals. Its incorporation into the molecular framework of this compound suggests potential applications in the development of novel bioactive molecules. For instance, the methylamine moiety could serve as a binding site for metal ions or as a linker for further derivatization, enabling the creation of libraries of compounds with tailored properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted to evaluate how this compound might interact with various biological targets, including enzymes and receptors relevant to therapeutic intervention. The results indicate that the structural features of this compound could facilitate binding to specific pockets on these targets, potentially leading to inhibitory effects on disease-related pathways.

In addition to its potential as an active pharmaceutical ingredient (API), this compound has shown promise as a building block for more complex molecules. The modular nature of its structure allows chemists to systematically modify different parts of the molecule while retaining key functional groups necessary for biological activity. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large libraries of related compounds are synthesized and tested for their biological efficacy.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include the formation of the oxane ring via epoxide ring-opening reactions followed by methoxymethylation. Subsequent introduction of the methylamine group is achieved through nucleophilic substitution or reductive amination techniques. These synthetic strategies not only demonstrate the versatility of current chemical tools but also underscore the importance of efficient synthetic routes in drug discovery.

The pharmacological profile of this compound is currently under investigation in several academic and industrial laboratories. Preliminary studies suggest that it may exhibit properties relevant to treating neurological disorders, inflammation, and metabolic diseases. The oxane ring’s ability to mimic natural biomolecules like sugars has led researchers to explore its potential as an antagonist or agonist at various receptors. Meanwhile, the methylamine moiety’s interaction with nitrogen-rich binding sites on biological targets remains an area of active interest.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Regulatory agencies require comprehensive data on their chemical stability, toxicology profiles, and pharmacokinetic behavior. The development pipeline for such compounds typically involves multiple phases of preclinical studies followed by human clinical trials if initial results are promising.

The role of automation and artificial intelligence (AI) in accelerating drug discovery cannot be overstated. AI-driven platforms can predict how modifications to this compound’s structure might affect its biological activity, thereby guiding synthetic efforts more efficiently than traditional methods alone. These technologies are particularly valuable when dealing with complex molecules like this one, where numerous variables need to be considered simultaneously.

In conclusion, compound with CAS No. 1564922-26-4 and product name {[4-(Methoxymethyl)oxan-4-yl]methyl}(methyl)amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues into its biological activity and synthetic applications, this compound is poised to contribute significantly to advancements in chemical biology and drug development.